2,4-Dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile

• IUPAC Name: 2,4-dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile
• InChI: InChI=1S/C12H13N3O2/c13-6-8-10(16)15-11(17)9(7-14)12(8)4-2-1-3-5-12/h8-9H,1-5H2,(H,15,16,17)
• InChI Key: YDDZHTSOBDNNMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(C(=O)NC(=O)C2C#N)C#N
• Molecular Formula: C12H13N3O2
• DSSTOX Substance ID: DTXSID80963043
• Molecular Weight: 231.25 g/mol
• CAS No.: 4355-15-1

Description

2,4-Dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile is a spiro compound characterized by a unique bicyclic structure.

Scientific Research Applications

2,4-Dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile has several scientific research applications:

Medicinal Chemistry: Used as a precursor for the synthesis of analgesic, anticonvulsant, and sedative agents.

Organic Synthesis: Employed in the synthesis of complex spiro compounds for various applications.

Pharmacological Studies: Investigated for its potential therapeutic effects and mechanisms of action.

Mechanism of Action

Target of Action

The primary targets of 2,4-Dioxo-3-azaspiro[5Similar compounds have been reported to be potent competitive γ-aminobutyric acid type a receptor (gabaar) antagonists .

Mode of Action

The exact mode of action of 2,4-Dioxo-3-azaspiro[5It is known to react with primary amines and formaldehyde on heating in boiling ethanol to give mixtures of 7-alkyl-2,4-dioxo-3,7-diazaspiro .

Biochemical Pathways

The specific biochemical pathways affected by 2,4-Dioxo-3-azaspiro[5If it acts as a gabaar antagonist like its related compounds, it may inhibit the action of gaba, a major inhibitory neurotransmitter, leading to increased neuronal excitability .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2,4-Dioxo-3-azaspiro[5Related compounds have shown low cellular membrane permeability , which could impact its bioavailability.

Result of Action

The molecular and cellular effects of 2,4-Dioxo-3-azaspiro[5If it acts as a gabaar antagonist, it could potentially lead to increased neuronal excitability .

Preparation Methods

Synthetic Routes and Reaction Conditions

2,4-Dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile can be synthesized from cyclohexanone, ethyl cyanoacetate, and 2-cyanoacetamide. The reaction involves the formation of a spiro intermediate, followed by cyclization and nitrile formation .

Industrial Production Methods

In industrial settings, the synthesis of this compound typically involves the use of high-purity reagents and controlled reaction conditions to ensure high yield and purity. The reaction is often carried out in boiling ethanol, with primary amines and formaldehyde as reactants .

Chemical Reactions Analysis

Types of Reactions

2,4-Dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile undergoes various chemical reactions, including:

Aminomethylation: Reaction with primary amines and formaldehyde to form diazaspiro derivatives.

Substitution Reactions: Involving the replacement of functional groups within the molecule.

Common Reagents and Conditions

Aminomethylation: Primary amines and formaldehyde in boiling ethanol.

Substitution Reactions: Various nucleophiles under appropriate conditions.

Major Products

Diazaspiro Derivatives: Formed through aminomethylation reactions.

Comparison with Similar Compounds

Similar Compounds

Gabapentin: Another compound with anticonvulsant properties.

Pregabalin: Similar in structure and function to gabapentin.

Uniqueness

2,4-Dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile is unique due to its spiro structure, which imparts distinct chemical and pharmacological properties compared to other anticonvulsant agents .

Synthesis routes and methods I

Procedure details

98 g (1 mol) of cyclohexanone, 226 g (2 mol) of ethyl cyanoacetate, and 392 g of 96% methanol were mixed in a reaction flask, to which 272 g of aqueous ammonia (equivalent to 4 mol of ammonia gas) was added under stirring. Specifically, to carry out the addition of aqueous ammonia, the temperature was lowered to within the range of −5° C. to 0° C., ¾ of the prescribed amount of aqueous ammonia was added dropwise, the reaction mixture was then stirred for a first 12 hours with the temperature maintained at −5° C. to 0° C., and a second 12 hours with the temperature maintained at 5 to 10° C., and then the rest ¼ of aqueous ammonia was added. The reaction mixture was heated to and maintained at 20° C. to 25° C. for 24 hours under stirring. The mixture was then heated to 60° C., to which water was added in an amount equivalent to methanol, that is, 980 g water was added. The pH value was adjusted to 2-3 with dropwise addition of sulfuric acid, after which the temperature was lowered to below 5° C. and the mixture was centrifugally filtered. The filter cake was washed with water to pH 6-7, filtered, and dried to provide 1,5-dicyano-2,4-dioxo-3-azaspiro[5,5]-undecane. Yield: 85%, melting point: 202-210° C.

Synthesis routes and methods II

Procedure details

98 g (1 mol) of cyclohexanone and 226 g (2 mol) of ethyl cyanoacetate were reacted with 204 g aqueous ammonia (equivalent to 3 mol of ammonia gas) in a solvent of methanol. After reacted at −5° C. to 0° C. for 24 hours, the reaction mixture was heated to 20 to 25° C. and stirred for 24 hours, and then heated to 60° C. Water is added in an amount equal to methanol, and the mixture was adjusted to pH 2-3 with sulfuric acid. The mixture was then cooled to below 5° C. and the precipitated 1,5-dicyano-2,4-dioxo-3-azaspiro[5,5]-undecane was collected by filtration.

Synthesis routes and methods III

Procedure details

98 g (1 mol) of cyclohexanone, 113 g (1 mol) of ethyl cyanoacetate, 84 g (1 mol) of cyanoacetamide, and 100 ml of methanol were mixed in a reaction flask. 101 g (1 mol) of triethylamine was added dropwise under stirring, and the reaction mixture was stirred for 8 hours with the temperature controlled within the range of 25° C. to 30° C., and then was cooled and filtered. The filter cake was suspended in water, and the suspension was adjusted to pH 2-3 with concentrated hydrochloric acid while stirring. The suspension was filtered, washed with water, and dried to provide 1,5-dicyano-2,4-dioxo-3-azaspiro[5,5]-undecane. Yield: 88%, melting point: 202 to 210° C.